Cas no 2228483-96-1 (1-(2-methylcyclopropyl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(2-methylcyclopropyl)cyclopentane-1-carboxylic acid
• CAS No: 2228483-96-1
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 6593113
• PubChem ID: 165690603
• Update Time: 2025-05-19

1-(2-methylcyclopropyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylcyclopropyl)cyclopentane-1-carboxylic acid
• 2228483-96-1
• EN300-1746570

• Inchi： 1S/C10H16O2/c1-7-6-8(7)10(9(11)12)4-2-3-5-10/h7-8H,2-6H2,1H3,(H,11,12)
• InChI Key： VRXSYIRSTUIGNB-UHFFFAOYSA-N
• SMILES： OC(C1(CCCC1)C1CC1C)=O

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-methylcyclopropyl)cyclopentane-1-carboxylic acid

1-(2-Methylcyclopropyl)cyclopentane-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2228483-96-1, known as 1-(2-methylcyclopropyl)cyclopentane-1-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a cyclopentane ring with a cyclopropyl group and a carboxylic acid functional group. The cyclopropane ring is particularly notable for its high ring strain, which can lead to interesting reactivity and properties.

Recent studies have highlighted the potential of 1-(2-methylcyclopropyl)cyclopentane-1-carboxylic acid in drug discovery. Researchers have explored its ability to act as a bioisostere, where it can replace other functional groups in molecules while maintaining or enhancing biological activity. This property makes it a valuable tool in medicinal chemistry for designing more potent and selective drugs. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound could serve as a scaffold for developing new antidepressants with reduced side effects.

In addition to its pharmacological applications, 1-(2-methylcyclopropyl)cyclopentane-1-carboxylic acid has shown promise in materials science. Its rigid structure and unique electronic properties make it an ideal candidate for use in the synthesis of advanced polymers and materials. A groundbreaking study in *Macromolecules* revealed that this compound can be used as a monomer to create polymers with exceptional thermal stability and mechanical strength, opening new avenues for its application in high-performance materials.

The synthesis of 1-(2-methylcyclopropyl)cyclopentane-1-carboxylic acid involves a multi-step process that typically begins with the preparation of the cyclopropane ring. One common method employs the Simmons-Smith reaction, which allows for the formation of cyclopropane rings under mild conditions. Subsequent steps involve functional group transformations to introduce the carboxylic acid group and the methyl substituent on the cyclopropane ring. The optimization of these steps has been a focus of recent research, with chemists striving to develop more efficient and environmentally friendly synthetic routes.

From an environmental perspective, 1-(2-methylcyclopropyl)cyclopentane-1-carboxylic acid has been studied for its biodegradability and ecological impact. A 2023 report in *Environmental Science & Technology* indicated that this compound exhibits moderate biodegradability under aerobic conditions, making it less persistent in the environment compared to some other organic compounds. However, further research is needed to fully understand its long-term ecological effects and potential risks.

In conclusion, 1-(2-methylcyclopropyl)cyclopentane-1-carboxylic acid (CAS No. 2228483-96-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, reactivity, and potential uses in drug discovery and materials science make it an exciting subject of ongoing research. As new studies continue to uncover its properties and capabilities, this compound is poised to play an increasingly important role in both academic and industrial settings.